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Cat. No.: B1594587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a detailed protocol for the laboratory-scale dyeing of polyester fabric

with Disperse Violet 33. Disperse dyes are non-ionic dyes with low water solubility, making

them suitable for dyeing hydrophobic fibers like polyester. The application of heat and pressure

is crucial for the dye molecules to penetrate the compact structure of the polyester fibers. This

process, known as high-temperature dyeing, is the most effective method for achieving deep

and vibrant shades with good fastness properties.

Disperse Violet 33 is a monoazo disperse dye that produces a red-light purple to violet shade

on polyester.[1] It is suitable for high-temperature, high-pressure dyeing methods.

Understanding the principles and procedures for applying this dye is essential for material

science research, textile development, and quality control.

Chemical and Material Properties
A thorough understanding of the materials involved is critical for a successful dyeing process.

2.1. Disperse Violet 33
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Property Value Reference

C.I. Name Disperse Violet 33 [1]

C.I. Number 11218 [1]

CAS Number 12236-25-8 / 66882-16-4 [1]

Molecular Formula C22H23N5O6

Molecular Weight 453.45 g/mol

Chemical Class Monoazo

Physical Appearance Sauce red powder

Solubility Soluble in acetone

2.2. Polyester Fabric

Polyester is a synthetic polymer with a highly crystalline structure. This makes it hydrophobic

and difficult to dye at low temperatures. The glass transition temperature (Tg) of polyester is

the temperature at which the polymer chains become more mobile, allowing for dye

penetration. High-temperature dyeing is performed above the Tg to ensure efficient dye

diffusion into the fiber.

Experimental Protocols
The following protocols outline the necessary steps for preparing the dyebath, dyeing the

polyester fabric, and performing post-treatment to ensure optimal colorfastness.

3.1. Materials and Equipment

Materials:

Disperse Violet 33 dye powder

Polyester fabric (pre-scoured)

Dispersing agent (e.g., Matexil DA-N)
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Acetic acid (glacial)

Sodium hydroxide

Sodium hydrosulfite (sodium dithionite)

Distilled water

Equipment:

Laboratory-scale high-temperature dyeing machine (e.g., glycerin bath or infrared dyer)

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

3.2. Dyebath Preparation

Calculate Reagents: Determine the required amounts of dye, dispersing agent, and acetic

acid based on the weight of the fabric (o.w.f) and the desired liquor ratio (e.g., 1:20).

Dye Dispersion: Create a paste of the Disperse Violet 33 powder with a small amount of

water. Gradually add more water while stirring to form a fine dispersion.

Prepare Dyebath: In a beaker, add the calculated amount of distilled water. Add the

dispersing agent and stir until dissolved. Add the dispersed dye solution to the beaker.

pH Adjustment: Adjust the pH of the dyebath to 4.5-5.5 using a dilute solution of acetic acid.

[2]

3.3. High-Temperature Dyeing Procedure

Fabric Introduction: Place the pre-wetted polyester fabric sample into the dyeing vessel.
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Add Dyebath: Add the prepared dyebath to the vessel.

Temperature Profile:

Set the initial temperature to 60°C and hold for 15 minutes.

Ramp the temperature to 130°C at a rate of 2°C/minute.

Hold the temperature at 130°C for 60 minutes for dye fixation.[2]

Cooling: Cool the dyeing vessel down to 70°C.

Rinsing: Remove the dyed fabric and rinse thoroughly with warm and then cold water.

3.4. Reduction Clearing (Post-Treatment)

Reduction clearing is a crucial step to remove any unfixed dye from the surface of the fabric,

which significantly improves wash and rubbing fastness.[3][4][5]

Prepare Clearing Solution: Prepare a solution containing:

2 g/L Sodium Hydroxide

2 g/L Sodium Hydrosulfite

Treatment: Immerse the dyed fabric in the clearing solution at 70-80°C for 15-20 minutes.[6]

Rinsing and Neutralization: Rinse the fabric thoroughly with hot and then cold water.

Neutralize with a dilute acetic acid solution if necessary.

Drying: Dry the fabric in an oven or air dry.

Data Presentation
4.1. Typical Dyeing Parameters
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Parameter Recommended Value

Dye Concentration (% o.w.f.) 1.0 - 4.0

Liquor Ratio 1:10 - 1:20

pH 4.5 - 5.5

Dyeing Temperature 130°C

Dyeing Time 60 minutes

Reduction Clearing Temperature 70 - 80°C

Reduction Clearing Time 15 - 20 minutes

4.2. Colorfastness Properties of Disperse Violet 33 on Polyester

The following table summarizes the expected colorfastness ratings for polyester dyed with

Disperse Violet 33, based on ISO 105 standards.[7][8][9][10][11]

Fastness Test ISO Standard Rating (1-5 Scale)

Light Fastness ISO 105-B02 5-6

Washing Fastness (Staining) ISO 105-C06 4-5

Washing Fastness (Change in

Shade)
ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4

Perspiration Fastness (Acidic

& Alkaline)
ISO 105-E04 4-5

Sublimation Fastness ISO 105-P01 4

Note: Ratings are on a scale of 1 to 5, where 5 indicates excellent fastness and 1 indicates

poor fastness. Lightfastness is rated on a blue wool scale of 1 to 8.
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Visualizations
5.1. Chemical Structure of Disperse Violet 33
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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